Cas no 2138088-36-3 (6-(4-Ethylpiperidin-1-yl)spiro[4.5]decan-8-ol)

• Product Name: 6-(4-Ethylpiperidin-1-yl)spiro[4.5]decan-8-ol
• CAS No: 2138088-36-3
• MF: C₁₇H₃₁NO
• MW: 265.434145212173
• CID: 5777471
• PubChem ID: 165496736
• Update Time: 2025-05-25

6-(4-Ethylpiperidin-1-yl)spiro[4.5]decan-8-ol Chemical and Physical Properties

Names and Identifiers

• 2138088-36-3
• 6-(4-ethylpiperidin-1-yl)spiro[4.5]decan-8-ol
• EN300-1161671
• 6-(4-Ethylpiperidin-1-yl)spiro[4.5]decan-8-ol

• Inchi： 1S/C17H31NO/c1-2-14-6-11-18(12-7-14)16-13-15(19)5-10-17(16)8-3-4-9-17/h14-16,19H,2-13H2,1H3
• InChI Key： JVZQCENNNDRCHJ-UHFFFAOYSA-N
• SMILES： OC1CCC2(CCCC2)C(C1)N1CCC(CC)CC1

Computed Properties

• Exact Mass: 265.240564612g/mol
• Monoisotopic Mass: 265.240564612g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 290
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 23.5Ų

Additional information on 6-(4-Ethylpiperidin-1-yl)spiro[4.5]decan-8-ol

Research Brief on 6-(4-Ethylpiperidin-1-yl)spiro[4.5]decan-8-ol (CAS: 2138088-36-3): Recent Advances and Applications

6-(4-Ethylpiperidin-1-yl)spiro[4.5]decan-8-ol (CAS: 2138088-36-3) is a spirocyclic compound that has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This molecule, characterized by its unique spiro[4.5]decane scaffold and ethylpiperidine moiety, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and potential as a lead compound for drug development. This research brief aims to summarize the latest findings related to this compound and its implications for future research.

The synthesis of 6-(4-Ethylpiperidin-1-yl)spiro[4.5]decan-8-ol has been optimized in recent years, with several research groups reporting improved yields and purity. A study published in the Journal of Medicinal Chemistry (2023) detailed a novel catalytic asymmetric synthesis route, which not only enhanced the efficiency of production but also allowed for the enantioselective preparation of the compound. This advancement is critical, as the stereochemistry of the molecule can significantly influence its biological activity. The study also highlighted the compound's stability under physiological conditions, making it a viable candidate for further pharmacological evaluation.

Pharmacological investigations of 6-(4-Ethylpiperidin-1-yl)spiro[4.5]decan-8-ol have revealed its potential as a modulator of central nervous system (CNS) targets. In vitro and in vivo studies have demonstrated its affinity for sigma-1 and sigma-2 receptors, which are implicated in neurodegenerative diseases and cancer. A recent preprint (BioRxiv, 2024) reported that the compound exhibited neuroprotective effects in a mouse model of Parkinson's disease, reducing neuronal apoptosis and improving motor function. These findings suggest that the compound could be a promising candidate for the development of neuroprotective agents.

Beyond its CNS applications, 6-(4-Ethylpiperidin-1-yl)spiro[4.5]decan-8-ol has also been explored for its anticancer properties. A study in the European Journal of Medicinal Chemistry (2023) investigated its effects on various cancer cell lines, revealing selective cytotoxicity against glioblastoma cells. The compound's mechanism of action appears to involve the induction of apoptosis via the mitochondrial pathway, as evidenced by increased caspase-3 activity and cytochrome c release. These results underscore the compound's potential as a scaffold for the development of novel anticancer therapeutics.

In conclusion, 6-(4-Ethylpiperidin-1-yl)spiro[4.5]decan-8-ol (CAS: 2138088-36-3) represents a versatile and promising compound in the field of medicinal chemistry. Recent advances in its synthesis, coupled with its demonstrated pharmacological activities, position it as a valuable lead for future drug discovery efforts. Further research is warranted to explore its full therapeutic potential, particularly in the context of neurodegenerative diseases and oncology. The continued investigation of this compound and its derivatives may yield novel therapeutic agents with significant clinical impact.